Copper acetoarsenite

Specification

• CAS No.: 12002-03-8
• Molecular Formula: Cu(C₂H₃O₂)₂·3Cu(AsO₂)₂
• Molecular Weight: 1013.8 g/mol
• IUPAC Name: tetracopper;oxoarsinite;diacetate
• Standard InChI: InChI=1S/2C2H4O2.6AsHO2.4Cu/c2*1-2(3)4;6*2-1-3;;;;/h2*1H3,(H,3,4);6*(H,2,3);;;;/q;;;;;;;;4*+2/p-8
• Standard InChI Key: HTSABAUNNZLCMN-UHFFFAOYSA-F
• SMILES: CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2]

Introduction

Chemical Identity and Structure

Copper acetoarsenite is an inorganic copper compound containing arsenic. While different sources report varying chemical formulas, it is commonly represented as Cu(C2H3O2)2·3Cu(AsO2)2. Other molecular formulas include C4H6As6Cu4O16 as reported in recent chemical databases.

The molecular weight of copper acetoarsenite is reported as 1013.79 g/mol based on the more complex formula, though simpler representations show a lower molecular weight of 229.51 g/mol.

Property	Value
CAS Number	12002-03-8
Molecular Formula	Cu(C2H3O2)2·3Cu(AsO2)2 or C4H6As6Cu4O16
Molecular Weight	1013.79 g/mol
Synonyms	Paris green, Emerald green, Schweinfurt green, Mineral green, Imperial green, Vienna green, Mitis green

Physical and Chemical Properties

Copper acetoarsenite appears as an emerald-green crystalline powder that is characterized by its distinctive bright color. The compound has several notable physical and chemical properties that influence its applications and handling requirements.

Property	Description
Physical Form	Green crystalline powder
Color	Emerald-green
Solubility	Insoluble in water; soluble in mineral acids
Density	3.27 g/ml
Stability	Unstable in acids, bases, and toward hydrogen sulfide
Reactivity	Has weak oxidizing or reducing powers; can react with oxidizing materials
Decomposition	Decomposes upon prolonged heating in water; decomposes readily in the presence of water and carbon dioxide to yield phytotoxic arsenical compounds

When examined microscopically, copper acetoarsenite appears as small rounded grains with radial structure and dark spots in the middle, exhibiting high birefringence.

Historical Context and Discovery

Copper acetoarsenite was developed as an improvement to Scheele's green (copper arsenite), another arsenic-containing pigment. It was first produced commercially by the firm of Wilhelm Sattler at Schweinfurt, Germany in 1814. The development of this compound was further documented through publications by Justus Von Liebig and Andre Bracconot, with Von Liebig's paper "Sur une couleur verte" published in 1823 in Annales de chimie XXIII.

The compound quickly gained popularity due to its brilliant emerald-green color, which was unmatched by other copper greens available at the time. Its use spread throughout the 19th century, becoming particularly prevalent in various industrial and artistic applications.

Manufacturing and Preparation Methods

Several methods have been documented for the synthesis of copper acetoarsenite:

• Reaction of copper(II) sulfate with arsenic(III) oxide, sodium carbonate, and acetic acid.

• Preparation by reaction of copper(II) oxide with a hot solution of acetic acid and arsenic(III) oxide.

• Reaction of copper(II) acetate with arsenic(III) oxide.

The historical manufacturing process described by Von Liebig involved dissolving verdigris (or acetic acid) in vinegar and warming it. A watery solution of white arsenic was then added to form a dirty green solution. To correct the color, fresh vinegar was added to dissolve solid particles. The solution was boiled, and a bright blue-green sediment was obtained, which was then separated from the liquid, washed, dried on low heat, and ground in thirty-percent linseed oil.

Applications and Uses

As a Pigment

Copper acetoarsenite gained widespread use as a pigment in the 19th century due to its vibrant emerald-green color. It was used in:

• Oil paints and watercolors

• Coach paints and decorative finishes

• Pastels, wax crayons, and pencils

• Wallpapers and decorative papers

• Fabrics, linoleum, and toys

• Marine paints for ships and submarines, due to its antifouling properties

As an Insecticide and Wood Preservative

Beyond its use as a pigment, copper acetoarsenite found significant applications as:

• An insecticide for agricultural pest control

• A wood preservative to protect against decay and insect damage

• A rodenticide (marketed as Paris green)

• A fungicide for agricultural applications

The compound was particularly valued for its effectiveness against termites and other wood-damaging insects.

Other Applications

Additional applications of copper acetoarsenite included:

• Use in fireworks as a blue colorant

• Application in some specialized industrial processes

Health Hazards and Toxicity

Acute Health Effects

Copper acetoarsenite is extremely toxic, with a probable oral lethal dose for humans estimated at 5-50 mg/kg, equivalent to between 7 drops and 1 teaspoonful for a 150-lb person. Acute exposure can cause:

• Skin irritation, burning, itching, and rash

• Eye irritation and burns

• Respiratory tract irritation with coughing and wheezing

• Poor appetite, metallic or garlic taste

• Nausea, vomiting, stomach pain, and diarrhea

• In severe cases: delirium, vertigo, acute kidney failure, cardiopulmonary depression, and coma

Chronic Health Effects

Long-term exposure to copper acetoarsenite can lead to:

• Ulceration and perforation of the nasal septum

• Skin thickening and patchy areas of darkening or loss of pigment

• White lines on the nails

• Anemia and weight loss

• Central and peripheral nervous system damage causing weakness, "pins and needles," and poor coordination in limbs

• Liver and kidney damage

• Cardiovascular and gastrointestinal disturbances

• Skin rashes and dermatitis

Mechanisms of Toxicity

The toxicity of copper acetoarsenite stems from both its copper and arsenic components. The mechanisms of toxicity include:

• Copper toxicity: Excess copper is sequestered within hepatocyte lysosomes complexed with metallothionein. When lysosomes become saturated, copper accumulates in the nucleus causing damage, possibly through oxidative stress and lipid peroxidation. Copper inhibits sulfhydryl group enzymes that protect cells from free oxygen radicals.

• Arsenic toxicity: Arsenic and its metabolites disrupt ATP production through several mechanisms, including inhibition of pyruvate dehydrogenase and uncoupling of oxidative phosphorylation. This leads to increased hydrogen peroxide production, contributing to oxidative stress. Arsenic's carcinogenicity is influenced by its binding to tubulin, resulting in aneuploidy, polyploidy, and mitotic arrests.

Environmental Concerns

• When heated or in contact with acid/acid fumes, copper acetoarsenite emits highly toxic fumes

• It decomposes readily in the presence of water and carbon dioxide to yield phytotoxic arsenical compounds

• Copper and arsenic can persist in the environment, potentially contaminating soil and water systems

Research has investigated environmental concentrations of copper, chromium, and arsenic released from treated wood structures, indicating ongoing concerns about environmental contamination from arsenic-containing compounds.

Regulatory Status and Restrictions

Due to its high toxicity, copper acetoarsenite has been subject to various regulatory restrictions:

• It is regulated by OSHA and cited by ACGIH, DOT, NIOSH, DEP, and EPA

• It appears on the EPA Consolidated List of Lists as a hazardous substance

• Its use as a pesticide and preservative for residential lumber in the United States was banned by the EPA in 2003

Despite these restrictions, exposure risks remain, particularly from historical applications of the compound.

Modern Implications and Ongoing Research

Although copper acetoarsenite has largely fallen out of use in modern applications, several areas of ongoing research and concern exist:

• The "Poison Book Project" at the University of Washington Libraries has investigated the presence of copper acetoarsenite in Victorian-era bookcloth published between the 1840s and 1860s. Their research confirmed the presence of arsenic in nine out of 50 tested volumes, leading to the implementation of precautionary measures for handling and storage to mitigate unintentional arsenic exposure for patrons and library staff.

• Historical artifacts, including paintings, wallpapers, and textiles containing copper acetoarsenite, present ongoing conservation challenges and potential health risks in museums and collections.

• Buildings and structures where copper acetoarsenite was used as a wood preservative may continue to pose exposure risks, particularly during renovation or demolition activities.